Cas no 81326-09-2 (Benzoic acid, 4-(4-hydroxy-3,5-dimethoxyphenoxy)-3,5-dimethoxy-)

• Product name: Benzoic acid, 4-(4-hydroxy-3,5-dimethoxyphenoxy)-3,5-dimethoxy-
• CAS No: 81326-09-2
• MF: C₁₇H₁₈O₈
• MW: 350.32002
• CID: 704150
• PubChem ID: 71420996

Benzoic acid, 4-(4-hydroxy-3,5-dimethoxyphenoxy)-3,5-dimethoxy- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-(4-hydroxy-3,5-dimethoxyphenoxy)-3,5-dimethoxy-
• 4-(4-hydroxy-3,5-dimethoxyphenoxy)-3,5-dimethoxybenzoic acid
• 2,6-dimethoxy-4-(2',6'-dimethoxy-4'-carboxyphenoxy)phenol
• 81326-09-2
• DTXSID40840169

• Inchi： InChI=1S/C17H18O8/c1-21-11-7-10(8-12(22-2)15(11)18)25-16-13(23-3)5-9(17(19)20)6-14(16)24-4/h5-8,18H,1-4H3,(H,19,20)
• InChI Key： ACQYRYSQZIXFDV-UHFFFAOYSA-N
• SMILES： COC1=CC(=CC(=C1OC2=CC(=C(C(=C2)OC)O)OC)OC)C(=O)O

Computed Properties

• Exact Mass: 350.10016753g/mol
• Monoisotopic Mass: 350.10016753g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 25
• Rotatable Bond Count: 7
• Complexity: 403
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 104Ų